Cas no 2229485-20-3 (5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one
• CAS No: 2229485-20-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 6441169
• PubChem ID: 165697381
• Update Time: 2025-05-20

5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one
• 2229485-20-3
• EN300-1799773

• Inchi： 1S/C13H12N2O2/c1-8-6-10(12-7-14-13(16)17-12)9-4-2-3-5-11(9)15-8/h2-6,12H,7H2,1H3,(H,14,16)
• InChI Key： GUYVTQSBNFMUBJ-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=C(C)N=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one (CAS No. 2229485-20-3)

The compound 5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one (CAS No. 2229485-20-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its quinoline and oxazolidinone moieties, this compound exhibits a diverse range of potential biological activities, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a scaffold for designing novel antimicrobial agents and enzyme inhibitors, given the established pharmacological profiles of similar structures.

In recent years, the scientific community has shown growing interest in quinoline derivatives due to their broad-spectrum biological activities. The incorporation of an oxazolidinone ring in 5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one enhances its structural complexity and potential binding affinity to biological targets. This characteristic aligns with current trends in medicinal chemistry, where researchers are actively exploring hybrid molecules that combine multiple pharmacophores to overcome drug resistance and improve therapeutic efficacy.

The synthesis of CAS No. 2229485-20-3 typically involves multi-step organic reactions, with careful optimization required to achieve high yields and purity. Modern synthetic approaches often employ catalytic cross-coupling methodologies and green chemistry principles, reflecting the pharmaceutical industry's shift toward more sustainable production methods. Analytical characterization of this compound typically utilizes advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise structural confirmation and quality control.

From a pharmacological perspective, the 2-methylquinoline moiety in 5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one is particularly noteworthy. This structural feature is known to contribute to lipophilicity and membrane permeability, critical factors in drug bioavailability. Meanwhile, the oxazolidinone component may offer potential for targeted drug delivery systems, a hot topic in current pharmaceutical research addressing challenges like blood-brain barrier penetration and tissue-specific accumulation.

In material science applications, the conjugated system of 5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one suggests possible utility in organic electronic materials. The compound's π-electron system and rigid structure make it a candidate for investigation in organic semiconductors or luminescent materials, areas experiencing rapid growth due to demand for flexible electronics and energy-efficient display technologies.

Quality control and regulatory aspects of CAS No. 2229485-20-3 follow stringent guidelines established by organizations such as the International Council for Harmonisation (ICH). Proper handling includes storage under controlled conditions to maintain stability, with recommended procedures for compound characterization and impurity profiling becoming increasingly important in light of heightened regulatory scrutiny on pharmaceutical intermediates.

Future research directions for 5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one may explore its potential in combination therapies or as a building block for PROTAC molecules, reflecting current trends in drug development. The compound's structural features also suggest possible applications in metal-organic frameworks (MOFs) or as ligands in catalytic systems, demonstrating the versatility of this chemical entity across multiple scientific disciplines.

For researchers working with CAS No. 2229485-20-3, understanding its structure-activity relationships (SAR) is crucial for rational drug design. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, can provide valuable insights into potential biological targets and optimize the compound's therapeutic potential while minimizing off-target effects.

The environmental fate and biodegradation profile of 5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one represent another important research area, particularly given increasing regulatory focus on green chemistry principles and sustainable pharmaceutical manufacturing. Studies investigating its ecotoxicology and potential metabolic pathways in biological systems will be essential for comprehensive safety assessments.

In conclusion, 5-(2-methylquinolin-4-yl)-1,3-oxazolidin-2-one (CAS No. 2229485-20-3) represents a versatile chemical platform with significant potential across multiple scientific domains. Its unique structural features and emerging applications position it as a compound of continuing interest in both academic and industrial research settings, particularly in the context of evolving challenges in drug discovery and advanced materials development.